Cas no 1527518-33-7 (4-Oxo-3,4-dihydrothieno3,2-Dpyrimidine-7-carboxylic Acid)

• Product Name: 4-Oxo-3,4-dihydrothieno3,2-Dpyrimidine-7-carboxylic Acid
• CAS No: 1527518-33-7
• MF: C₇H₄N₂O₃S
• MW: 196.183259963989
• CID: 2102454
• PubChem ID: 135741869
• Update Time: 2025-11-01

4-Oxo-3,4-dihydrothieno3,2-Dpyrimidine-7-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxythieno[3,2-d]pyrimidine-7-carboxylic acid
• 3,?4-?dihydro-?4-?oxo-Thieno[3,?2-?d]?pyrimidine-?7-?carboxylic acid
• SCHEMBL15542445
• CLC51833
• MFCD28393174
• 4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidine-7-carboxylic acid
• AKOS027252193
• DA-24831
• AS-30131
• 4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidine-7-carboxylicacid
• 4-oxo-3H-thieno[3,2-d]pyrimidine-7-carboxylic acid
• CS-0084791
• 1527518-33-7
• 4-Oxo-3,4-dihydrothieno3,2-Dpyrimidine-7-carboxylic Acid

• MDL： MFCD22690174
• Inchi： 1S/C7H4N2O3S/c10-6-5-4(8-2-9-6)3(1-13-5)7(11)12/h1-2H,(H,11,12)(H,8,9,10)
• InChI Key： NEKNKGJIFDPCPB-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C2=C1C(NC=N2)=O

Computed Properties

• Exact Mass: 195.99426317g/mol
• Monoisotopic Mass: 195.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 107Ų

Additional information on 4-Oxo-3,4-dihydrothieno3,2-Dpyrimidine-7-carboxylic Acid

4-Oxo-3,4-dihydrothieno[3,2-D]pyrimidine-7-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1527518-33-7, known as 4-Oxo-3,4-dihydrothieno[3,2-D]pyrimidine-7-carboxylic Acid, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities and structural versatility. The thienopyrimidine core of this molecule is particularly intriguing, as it combines the properties of thiophene and pyrimidine rings, offering a platform for further functionalization and exploration.

Recent studies have highlighted the importance of 4-Oxo-3,4-dihydrothieno[3,2-D]pyrimidine-7-carboxylic Acid in drug discovery and development. Researchers have focused on its potential as a modulator of cellular signaling pathways, particularly in the context of cancer and inflammatory diseases. The oxo group at position 4 and the carboxylic acid moiety at position 7 play crucial roles in determining the compound's pharmacokinetic properties and bioavailability. These functional groups also facilitate interactions with target proteins, making this compound a promising candidate for therapeutic interventions.

The synthesis of 4-Oxo-3,4-dihydrothieno[3,2-D]pyrimidine-7-carboxylic Acid involves a multi-step process that typically begins with the preparation of intermediate thienopyrimidine derivatives. Recent advancements in synthetic chemistry have enabled the optimization of these steps, leading to higher yields and improved purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the thienopyrimidine ring system. Such innovations not only enhance the efficiency of synthesis but also pave the way for large-scale production of this compound for preclinical studies.

In terms of biological activity, 4-Oxo-3,4-dihydrothieno[3,2-D]pyrimidine-7-carboxylic Acid has demonstrated potent anti-proliferative effects against various cancer cell lines. Studies conducted using in vitro models have shown that this compound induces apoptosis by modulating key signaling molecules such as Bcl-2 and caspase-3. Furthermore, its ability to inhibit pro-inflammatory cytokines like TNF-alpha and IL-6 suggests its potential utility in treating inflammatory disorders such as rheumatoid arthritis and neurodegenerative diseases.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have explored the possibility of conjugating 4-Oxo-3,4-dihydrothieno[3,2-D]pyrimidine-7-carboxylic Acid with nanoparticles or polymer-based carriers to enhance its specificity and reduce systemic toxicity. These efforts are particularly relevant in the context of personalized medicine, where precise targeting of diseased cells is crucial for effective treatment outcomes.

From an environmental perspective, the synthesis and application of 4-Oxo-3,4-dihydrothieno[3,2-D]pyrimidine-7-carboxylic Acid are being evaluated for their sustainability. Green chemistry principles are increasingly being incorporated into its production processes to minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic hydrogenation methods have been developed to replace traditional reducing agents that contribute to environmental pollution.

In conclusion, 4-Oxo-3,4-dihydrothieno[3,2-D]pyrimidine-7-carboxylic Acid represents a significant advancement in heterocyclic chemistry with promising implications for drug development and therapeutic applications. Its unique structure, coupled with recent breakthroughs in synthesis and biological studies